Cas no 2171745-81-4 (3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid)

• Product Name: 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid
• CAS No: 2171745-81-4
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6118695
• PubChem ID: 165547848
• Update Time: 2025-06-10

3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid
• EN300-1490938
• 3-cyclopropyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]propanoic acid
• 2171745-81-4

• Inchi： 1S/C25H28N2O6/c1-32-14-22(24(30)26-21(12-23(28)29)15-10-11-15)27-25(31)33-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-22H,10-14H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： IIKBWHIANABWNZ-UHFFFAOYSA-N
• SMILES： OC(CC(C1CC1)NC(C(COC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid

Introduction to 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid (CAS No. 2171745-81-4)

3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171745-81-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a cyclopropyl group, an amino acid derivative, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The structural complexity of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for further development in drug discovery and therapeutic applications.

The nomenclature of this compound provides valuable insights into its chemical composition and functionality. The presence of the cyclopropyl group suggests steric hindrance, which can influence the molecule's interactions with biological targets. The Fmoc moiety is commonly used in peptide synthesis as an amino acid protecting group, indicating that this compound may be involved in peptide-based drug development or serve as a precursor in the synthesis of more complex peptidomimetics. Additionally, the methoxy and amidopropanoic acid functionalities imply polar and hydrophilic characteristics, which could affect solubility and binding affinity in biological systems.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in designing novel therapeutic agents. The unique structural features of 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid make it an intriguing subject for studying these relationships. For instance, the cyclopropyl group can introduce rigidity into the molecular structure, potentially enhancing binding to specific biological targets. Meanwhile, the Fmoc moiety can be removed under specific conditions to allow for further functionalization, making this compound a versatile building block in synthetic chemistry.

In the context of drug discovery, this compound may serve as a lead molecule or intermediate in the development of new treatments for various diseases. Its complex structure suggests potential applications in areas such as oncology, immunology, or neurology, where precise molecular interactions are critical. The fluorenylmethoxycarbonyl group, in particular, is frequently employed in solid-phase peptide synthesis (SPPS), underscoring its relevance in peptidomimetic research. By leveraging this compound's structural features, researchers can explore novel pharmacophores and optimize drug-like properties such as solubility, bioavailability, and metabolic stability.

The synthesis of 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid is likely to involve multi-step organic reactions, requiring careful optimization to achieve high yields and purity. Given its complexity, synthetic strategies may include protection-deprotection strategies to handle reactive functional groups such as the amino and carboxylic acid moieties. Advanced techniques such as chromatography and spectroscopic methods (e.g., NMR, mass spectrometry) would be essential for characterizing the final product accurately.

From a biochemical perspective, understanding the interactions between this compound and biological targets is crucial for evaluating its potential therapeutic effects. Computational methods such as molecular docking can be employed to predict binding affinities and identify possible mechanisms of action. These studies can provide valuable insights into how the cyclopropyl group and other structural features contribute to biological activity. Additionally, experimental approaches like enzyme inhibition assays or cell-based assays can validate computational predictions and assess the compound's efficacy in vitro.

The role of fluorene derivatives in pharmaceutical chemistry cannot be overstated. The presence of the fluorenylmethoxycarbonyl group suggests that this compound may exhibit unique photophysical properties, which could be exploited in imaging techniques or light-sensitive drug delivery systems. Furthermore, fluorene-based compounds have been reported to exhibit antimicrobial and anti-inflammatory activities, opening up possibilities for therapeutic applications beyond traditional small-molecule drugs.

In conclusion,3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidopropanoic acid (CAS No. 2171745-81-4) represents a fascinating molecule with potential implications in drug discovery and synthetic chemistry. Its complex structure, featuring multiple functional groups, positions it as a valuable tool for exploring structure-activity relationships and developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of medicinal chemistry and its applications in human health.